3-(phenylsulfonyl)-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(phenylsulfonyl)-N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)propanamide is a useful research compound. Its molecular formula is C19H23N3O4S and its molecular weight is 389.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Applications
Studies have demonstrated the synthesis and antimicrobial evaluation of novel compounds containing the phenylsulfonyl moiety. These compounds exhibit significant antimicrobial activities, surpassing the effectiveness of reference drugs against various bacterial and fungal strains. The antimicrobial efficacy has been attributed to the structural incorporation of sulfone groups, highlighting their potential in developing new antimicrobial agents (Alsaedi, Farghaly, & Shaaban, 2019; El‐Wahab et al., 2015).
Synthesis of Heterocyclic Compounds
Research has focused on the synthesis of heterocyclic compounds incorporating the phenylsulfonyl group. These studies have led to the creation of polyfunctionally substituted thiophenes, pyrimidines, and other fused derivatives, showcasing the synthetic versatility and potential of these compounds in various chemical applications (Sherif & Hussein, 1997; Harb, Hussein, & Mousa, 2006).
Herbicidal Activity
The exploration of phenylsulfonylamino pyrimidine derivatives has revealed their definitive herbicidal activities. This research underscores the potential of such compounds in developing new herbicides, offering a promising avenue for agricultural applications (Huazheng, 2011).
Selective Serotonin Receptor Antagonists
Investigations into the derivatives of phenylsulfonylpyrazolo[1,5-a]pyrimidines as selective serotonin 5-HT6 receptor antagonists have shown promising results. These compounds have therapeutic significance for treating CNS diseases, highlighting the intersection of chemical synthesis and pharmaceutical applications in targeting specific receptors (Ivashchenko et al., 2012).
Properties
IUPAC Name |
3-(benzenesulfonyl)-N-(4-pyrimidin-2-yloxycyclohexyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O4S/c23-18(11-14-27(24,25)17-5-2-1-3-6-17)22-15-7-9-16(10-8-15)26-19-20-12-4-13-21-19/h1-6,12-13,15-16H,7-11,14H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POQIZRZOXCYBRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)CCS(=O)(=O)C2=CC=CC=C2)OC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.